Cas no 923676-45-3 (3-[(3,4-Dichlorophenyl)methanesulfonyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole)

• Product Name: 3-[(3,4-Dichlorophenyl)methanesulfonyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• CAS No: 923676-45-3
• MF: C₁₉H₁₆Cl₂F₃N₃O₃S
• MW: 494.314851760864
• CID: 5711158
• PubChem ID: 16412753
• Update Time: 2023-10-14

3-[(3,4-Dichlorophenyl)methanesulfonyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-dichlorobenzyl)sulfonyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• 10R-1241
• AKOS005076302
• 3-[(3,4-dichlorophenyl)methanesulfonyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• 3-[(3,4-dichlorophenyl)methylsulfonyl]-4-ethyl-5-[[3-(trifluoromethyl)phenoxy]methyl]-1,2,4-triazole
• 923676-45-3
• 3-[(3,4-Dichlorophenyl)methanesulfonyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole

• Inchi： 1S/C19H16Cl2F3N3O3S/c1-2-27-17(10-30-14-5-3-4-13(9-14)19(22,23)24)25-26-18(27)31(28,29)11-12-6-7-15(20)16(21)8-12/h3-9H,2,10-11H2,1H3
• InChI Key： XXWVAYGWOSFKDA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CS(C1=NN=C(COC2C=CC=C(C(F)(F)F)C=2)N1CC)(=O)=O)Cl

Computed Properties

• Exact Mass: 493.0241524g/mol
• Monoisotopic Mass: 493.0241524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 82.5Ų